Cas no 52479-85-3 (Exifone)

Exifone structure
Exifone structure
Product Name:Exifone
CAS No:52479-85-3
MF:C13H10O7
MW:278.214304447174
MDL:MFCD00082966
CID:56244
PubChem ID:87571408
Update Time:2025-04-18

Exifone Chemical and Physical Properties

Names and Identifiers

    • (2,3,4-Trihydroxyphenyl)(3,4,5-trihydroxyphenyl)methanone
    • 3,4,5,2',3',4'-Hexahydroxybenzophenone
    • Exifone
    • 2,3,3',4,4',5'-Hexahydroxybenzophenone
    • (2,3,4-trihydroxyphenyl)-(3,4,5-trihydroxyphenyl)methanone
    • 4-Galloylpyrogallol
    • Exifonum [INN-Latin]
    • Exifona
    • UNII-38K9TOD4EG
    • CCG-208095
    • NCGC00249050-02
    • CAS-52479-85-3
    • KS-5168
    • D91001
    • [2,3,4-tris(oxidanyl)phenyl]-[3,4,5-tris(oxidanyl)phenyl]methanone
    • EXIFONE [WHO-DD]
    • Tox21_201450
    • CHEMBL329522
    • Q27216225
    • EXIFONE [MART.]
    • AKOS015904176
    • 3-08-00-04364 (Beilstein Handbook Reference)
    • NSC680919
    • Exifonum
    • CHEBI:125609
    • Tox21_113656
    • NCGC00257438-01
    • H1065
    • NS00004790
    • BRD-K65716359-001-01-3
    • NSC-680919
    • C13H10O7
    • SR-01000944884-1
    • BDBM234394
    • FT-0614115
    • A829106
    • Methanone, (2,3,4-trihydroxyphenyl)(3,4,5-trihydroxyphenyl)-
    • W-105820
    • Exifona [INN-Spanish]
    • NCGC00249050-01
    • EINECS 257-945-9
    • SR-01000944884
    • NCGC00259001-01
    • DTXSID9044950
    • EXIFONE [MI]
    • DTXCID7024950
    • Adlone
    • 3,4,5,4',5',6'-hexahydroxy benzophenone
    • H1783
    • [2,3,4-trihydroxyphenyl] [3',4',5'-trihydroxyphenyl] methanone
    • NSC 680919
    • 3,4,5,2,3,4-Hexahydroxybenzophenone
    • 38K9TOD4EG
    • Exifone [INN]
    • SCHEMBL273096
    • Tox21_303559
    • 2,3,3',4,4'-Hexahydrobenzoxyphenone
    • 52479-85-3
    • 72841-23-7
    • XEDWWPGWIXPVRQ-UHFFFAOYSA-N
    • 2,3,3',4,4',5-HEXAHYDROXY-BENZOPHENONE
    • MFCD00082966
    • BRN 3401917
    • BRD-K65716359-001-02-1
    • BRD-K65716359-001-04-7
    • 2,3,3'',4,4'',5''-Hexahydroxybenzophenone
    • 2,3,3\\',4,4\\',5\\'-Hexahydroxybenzophenone
    • DB-019631
    • MDL： MFCD00082966
    • Inchi： 1S/C13H10O7/c14-7-2-1-6(11(18)13(7)20)10(17)5-3-8(15)12(19)9(16)4-5/h1-4,14-16,18-20H
    • InChI Key： XEDWWPGWIXPVRQ-UHFFFAOYSA-N
    • SMILES： OC1C(=C(C=CC=1C(C1C=C(C(=C(C=1)O)O)O)=O)O)O

Computed Properties

  • Exact Mass: 278.04300
  • Monoisotopic Mass: 278.04265265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 510
  • XLogP3: 1.7
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • Color/Form: solid
  • Melting Point: 280°C(lit.)
  • PSA: 138.45000
  • LogP: 1.15120
  • Solubility: Insoluble
  • Merck: 3915

Exifone Security Information

Exifone Customs Data

  • HS CODE：2914501900
  • Customs Data：

    China Customs Code:

    2914501900

    Overview:

    2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Exifone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E136362-25g
Exifone
 52479-85-3 ≥98.0%(HPLC)
25g
 ¥2883.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E136362-5g
Exifone
 52479-85-3 ≥98.0%(HPLC)
5g
 ¥781.90 2023-09-03
Alichem
A019110639-100g
(2,3,4-Trihydroxyphenyl)(3,4,5-trihydroxyphenyl)methanone
 52479-85-3 95%
100g
 509.86 USD 2021-06-17
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R032906-25g
Exifone,98%
 52479-85-3 98%
25g
 ￥3461 2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R032906-5g
Exifone,98%
 52479-85-3 98%
5g
 ￥863 2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R032906-1g
Exifone,98%
 52479-85-3 98%
1g
 ￥446 2024-05-23
TRC
E958200-1g
Exifone
 52479-85-3
1g
 $ 184.00 2023-09-07
TRC
E958200-10g
Exifone
 52479-85-3
10g
 580.00 2021-08-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H862706-5g
2,3,3',4,4',5'-Hexahydroxybenzophenone
 52479-85-3 ≥98%(HPLC)(T)
5g
 ￥1,858.00 2022-01-10
TRC
E958200-500mg
Exifone
 52479-85-3
500mg
 $ 117.00 2023-09-07

Exifone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:52479-85-3)Exifone
Order Number:A829106
Stock Status:in Stock
Quantity:100g/25g/10g/5g/1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:10
Price ($):1606.0/944.0/555.0/327.0/193.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:52479-85-3)2,3,3'',4,4'',5''-Hexahydroxybenzophenone
Order Number:LE18721
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:20
Price ($):discuss personally
Email:18501500038@163.com

Exifone Related Literature

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52479-85-3 (Exifone) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:52479-85-3)Exifone
A829106
Purity:99%/99%/99%/99%/99%
Quantity:100g/25g/10g/5g/1g
Price ($):1606.0/944.0/555.0/327.0/193.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:52479-85-3)2,3,3'',4,4'',5''-Hexahydroxybenzophenone
LE18721
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email